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Einführung

Polyvinylbutyral (PVB) ist ein wasserunlösliches, thermoplastisches Harz, das durch die

Acetalisierung von Polyvinylalkohol mit Butyraldehyd synthetisiert wird.[1] Aufgrund seiner

hervorragenden filmbildenden Eigenschaften, seiner optischen Klarheit und seiner

Adhäsionseigenschaften wird PVB in einer Vielzahl von Anwendungen eingesetzt, darunter als

Zwischenschicht in Verbundsicherheitsglas, als Bindemittel in Farben und Grundierungen

sowie in Klebstoffen.[1] Für anspruchsvolle Anwendungen, bei denen eine verbesserte

thermische Stabilität, mechanische Festigkeit und chemische Beständigkeit erforderlich sind,

ist die Vernetzung von PVB eine entscheidende Modifikation. Durch die Vernetzung werden

kovalente Bindungen zwischen den Polymerketten erzeugt, wodurch ein dreidimensionales

Netzwerk entsteht, das die Gesamtleistung des Materials verbessert.

Dieser Anwendungsleitfaden beschreibt verschiedene Protokolle zur Vernetzung von PVB-

Filmen und fasst die resultierenden Eigenschaftsverbesserungen zusammen.

Vernetzungsmethoden
Die Vernetzung von PVB kann durch verschiedene chemische und physikalische Methoden

erreicht werden. Die Wahl der Methode hängt von den gewünschten Endeigenschaften und

den Verarbeitungsbedingungen ab. Die reaktiven Stellen für die Vernetzung sind

typischerweise die verbleibenden Hydroxylgruppen (-OH) in der PVB-Kette.
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Aldehyd-Vernetzung: Dies ist eine gängige Methode, bei der Dialdehyde wie Glutaraldehyd

oder Formaldehyd verwendet werden, um Diacetal-Brücken zwischen den PVB-Ketten zu

bilden.[2][3] Diese Reaktion kann während der Synthese von PVB aus Polyvinylalkohol

(PVOH) durchgeführt werden, was zu einer leichten Vernetzung führt, die das

Molekulargewicht und die Viskosität des Harzes erhöht.[2][3][4]

Silan-Vernetzung: Silan-Kupplungsmittel, wie z. B. Vinyltrimethoxysilan (VTMS), können zur

Vernetzung von PVB verwendet werden.[5][6] Die Reaktion erfolgt typischerweise in der

Schmelze und erfordert einen anschließenden Aushärtungsschritt in Gegenwart von

Feuchtigkeit.[5] Die hydrolysierbaren Gruppen des Silans reagieren mit den

Hydroxylgruppen des PVB und bilden nachfolgend stabile Siloxanbrücken (Si-O-Si).[5]

Thermische Selbstvernetzung: PVB kann ohne zusätzliche Vernetzungsmittel durch eine

einfache Wärmebehandlung bei Temperaturen zwischen 150 °C und 300 °C vernetzt

werden.[7] Es wird angenommen, dass diese Reaktion durch die Interaktion von Hydroxyl-

und Acetalgruppen von benachbarten Polymerketten stattfindet, was zur Bildung von

Brückenbindungen führt.[7]

Andere Vernetzer: Polyisocyanate, Melamin-, Phenol- und Epoxidharze können ebenfalls als

Vernetzungspartner für PVB dienen, insbesondere in Beschichtungsanwendungen.[8]

Experimentelle Protokolle
Die folgenden Protokolle beschreiben detaillierte Verfahren für die gängigsten

Vernetzungsmethoden.

Protokoll 1: Vernetzung mit Dialdehyd während der PVB-Synthese

Dieses Protokoll beschreibt eine leichte Vernetzung während der Acetalisierungsreaktion zur

Herstellung von PVB.

Vorbereitung: Lösen Sie Polyvinylalkohol (PVOH) in Wasser bei ca. 20 °C in Gegenwart

eines Säurekatalysators.

Zugabe der Reaktanten: Geben Sie Butyraldehyd und eine definierte Menge eines

Dialdehyd-Vernetzers (z. B. eine 25%ige wässrige Lösung von Glutaraldehyd) gleichzeitig

zur PVOH-Lösung.[2]
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Reaktion: Rühren Sie die Mischung, um die Fällung eines intermediären PVB in fein

verteilter Form zu bewirken.

Aushärtung: Erhitzen Sie die Suspension unter fortgesetztem Rühren, bis die Reaktion den

gewünschten Endpunkt erreicht hat (z. B. Halten bei 95 °C für 1 Stunde).[2]

Aufarbeitung: Neutralisieren Sie den Katalysator, trennen Sie das vernetzte PVB-Harz ab,

stabilisieren und trocknen Sie es.

Filmherstellung: Das resultierende Harz kann mit Weichmachern gemischt und durch

Extrusion zu einem Film verarbeitet werden.[2]

Protokoll 2: Silan-Vernetzung von PVB-Filmen in der Schmelze

Dieses Protokoll basiert auf der Verwendung von Vinyltrimethoxysilan (VTMS) zur Vernetzung

von recyceltem PVB.[5][6]

Trocknung: Trocknen Sie das PVB-Material (z. B. recycelte Flocken) in einem Umluftofen bei

70 °C für 14 Stunden, um Feuchtigkeit zu entfernen.[5]

Mischen in der Schmelze: Verarbeiten Sie das getrocknete PVB in einem internen Mischer

(z. B. Haake QC Polylab) bei einer festgelegten Temperatur und Rotordrehzahl.[5]

Zugabe des Vernetzers: Injizieren Sie eine definierte Menge VTMS direkt in die Schmelze im

Mischer und setzen Sie das Mischen für eine bestimmte Zeit fort (z. B. 10 Minuten), um eine

homogene Verteilung und die Initiierung der Pfropfreaktion zu gewährleisten.[5]

Formgebung: Entnehmen Sie die modifizierte PVB-Mischung und pressen Sie sie sofort in

einer hydraulischen Presse (z. B. 10 Tonnen für 10 Minuten) zu Filmen der gewünschten

Dicke.[5]

Feuchtigkeitshärtung: Lagern Sie die gepressten Filme in einer Atmosphäre mit gesättigter

Feuchtigkeit bei 60 °C, um den Vernetzungsprozess durch Hydrolyse der

Methoxysilylgruppen und anschließende Kondensation zu Siloxanbrücken zu fördern.[5]

Protokoll 3: Thermische Selbstvernetzung von PVB-Filmen
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Dieses Protokoll ist ein einfaches Verfahren, das keine zusätzlichen chemischen Reagenzien

erfordert.[7]

Filmvorbereitung: Stellen Sie einen PVB-Film durch eine geeignete Methode her (z. B.

Lösungs-Casting oder Extrusion).

Thermische Härtung: Platzieren Sie den PVB-Film in einem Ofen.

Erhitzen: Erhitzen Sie den Film auf eine Temperatur zwischen 150 °C und 300 °C.[7] Die

genaue Temperatur und Dauer hängen von der Filmdicke und dem gewünschten

Vernetzungsgrad ab. Eine typische Behandlungszeit beträgt etwa 2 Stunden.[7]

Abkühlen: Lassen Sie den Film nach Abschluss der Härtungszeit langsam auf

Raumtemperatur abkühlen.

Daten zur Leistungsverbesserung
Die Vernetzung führt zu signifikanten Verbesserungen der thermischen, mechanischen und

chemischen Eigenschaften von PVB.

Tabelle 1: Einfluss der Vernetzung auf die thermischen Eigenschaften

Vernetzungsm
ethode

Parameter
Unvernetztes
PVB

Vernetztes
PVB

Referenz

Thermische

Selbstvernetzung

Glasübergangste

mperatur (Tg)
ca. 65 °C ca. 170 °C [7]

Tabelle 2: Einfluss der Vernetzung auf Viskosität und mechanische Eigenschaften

Vernetzungsmetho
de

Parameter
Veränderung
gegenüber
unvernetztem PVB

Referenz

Aldehyd-Vernetzung Viskosität
Anstieg um 2 % bis 85

%
[2][3][4]
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Tabelle 3: Einfluss der Vernetzung auf die chemische Beständigkeit

Vernetzungsm
ethode

Testmethode Parameter Ergebnis Referenz

Silan-Vernetzung

(VTMS)

Soxhlet-

Extraktion

(Ethanol)

Gel-Anteil 70 % Anstieg [5][6]

Visualisierung von Mechanismen und
Arbeitsabläufen
Die folgenden Diagramme illustrieren die chemischen Mechanismen und experimentellen

Arbeitsabläufe.
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Materialvorbereitung

Vernetzungsprozess

Charakterisierung

PVB-Harz / Film

Trocknung (optional)

Vernetzung
(Thermisch, Silan, Aldehyd etc.)

Vernetzter PVB-Film

Analyse
(TGA, DMA, FTIR, Extraktion)

PVB-Kette 1
(...-CH(OH)-...)

Vernetztes PVB
(Diacetal-Brücke)

Reaktion mit -OH

PVB-Kette 2
(...-CH(OH)-...)

Reaktion mit -OH

Glutaraldehyd
(OHC-(CH₂)₃-CHO)
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Schritt 1: Hydrolyse Schritt 2: Kondensation

PVB-Si(OCH₃)₃
Gepfropftes VTMS

PVB-Si(OH)₃
Silantriol-Zwischenprodukt

+ 3 H₂O
- 3 CH₃OH 2 x PVB-Si(OH)₃ PVB-Si-O-Si-PVB

Siloxan-Brücke

- H₂O

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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